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Compound of Interest

Compound Name: AC-PHE-OME

Cat. No.: B556384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of N-

Acetyl-L-phenylalanine methyl ester, a key building block in peptide synthesis and a compound

of interest in pharmaceutical development. This document details established synthetic

protocols and comprehensive characterization data to support research and development

activities.

Introduction
N-Acetyl-L-phenylalanine methyl ester is the N-acetylated and methyl-esterified derivative of

the essential amino acid L-phenylalanine. The N-acetylation serves as a crucial protecting

group for the amino functionality, preventing unwanted side reactions during peptide synthesis.

The methyl ester modification of the carboxylic acid group also plays a significant role in

synthetic strategies. This guide outlines common and effective methods for the preparation of

this compound and the analytical techniques used to confirm its identity and purity.

Synthesis Protocols
Several methods are employed for the synthesis of N-Acetyl-L-phenylalanine methyl ester.

Below are detailed experimental protocols for two common approaches.
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Fischer-Speier Esterification of N-Acetyl-L-
phenylalanine
This classic method involves the acid-catalyzed esterification of N-Acetyl-L-phenylalanine using

methanol.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend N-acetyl-L-phenylalanine (e.g., 10.36 g, 50 mmol) in methanol (e.g., 48 g,

1.5 mol).

Acid Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2

g, 0.02 mol) to the suspension.

Reflux: Heat the reaction mixture to reflux and maintain for a period of 3 hours.[1]

Work-up:

After cooling to room temperature, remove the excess methanol under reduced pressure

using a rotary evaporator.

Dissolve the resulting oily residue in a suitable organic solvent, such as diethyl ether (e.g.,

100 mL).

Wash the organic layer sequentially with a 5% sodium bicarbonate solution (e.g., 50 mL)

to neutralize the acid catalyst, followed by a saturated sodium chloride solution (brine,

e.g., 50 mL).[1]

Isolation and Purification:

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

vacuum to yield the crude product as an oil.[1]

The crude product can be further purified by trituration with petroleum ether to induce

crystallization, followed by filtration and vacuum drying to obtain the final white product.[1]

[2]
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Synthesis from L-Phenylalanine using Thionyl Chloride
This one-pot method directly converts L-phenylalanine to its N-acetylated methyl ester.

Experimental Protocol:

Esterification:

Suspend L-phenylalanine in methanol at 0 °C in a round-bottom flask equipped with a

dropping funnel and a magnetic stirrer.

Add thionyl chloride dropwise to the stirred suspension.[3]

Allow the reaction to stir at room temperature for 24 hours.[3]

Remove the solvent under reduced pressure to obtain L-phenylalanine methyl ester

hydrochloride.

Acetylation:

The crude ester hydrochloride can then be acetylated using acetic anhydride in the

presence of a base like pyridine.

Suspend the L-phenylalanine methyl ester hydrochloride in a mixture of pyridine and

acetic anhydride and stir overnight.[4]

Work-up and Isolation:

Evaporate the solvent and dissolve the residue in an organic solvent like ethyl acetate.

Wash the organic solution with dilute HCl, a sodium bicarbonate solution, and water.[4]

Dry the organic layer over a drying agent (e.g., MgSO4), filter, and concentrate.

The product can be precipitated or recrystallized from a suitable solvent system like ethyl

acetate/hexanes.[4]

Characterization Data
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Thorough characterization is essential to confirm the structure and purity of the synthesized N-

Acetyl-L-phenylalanine methyl ester. The following tables summarize typical analytical data for

this compound.

Physical and Chemical Properties
Property Value Reference

Molecular Formula C₁₂H₁₅NO₃ [5][6]

Molecular Weight 221.25 g/mol [5][7]

Appearance White to off-white powder/solid [5]

Melting Point 62 - 73 °C [2][5][8]

Optical Rotation [α]D²⁰ +9 ± 2° (c=1 in MeOH) [5]

Spectroscopic Data
Table 1: ¹H NMR Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemimpex.com/products/02630
https://webbook.nist.gov/cgi/inchi?ID=C3618960&Mask=200
https://www.chemimpex.com/products/02630
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-N-acetyl-DL-phenylalaninate
https://www.chemimpex.com/products/02630
https://prepchem.com/n-acetyl-d-l-phenylalanine-methyl-ester/
https://www.chemimpex.com/products/02630
https://patentimages.storage.googleapis.com/pdfs/c93184ab3510cd40069b/EP0028251B1.pdf
https://www.chemimpex.com/products/02630
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical
Shift (δ,
ppm)

Multiplicity Integration Assignment Solvent Reference

8.33 d 1H NH DMSO-d₆ [9]

7.33 – 7.16 m 5H Ar-H DMSO-d₆ [9]

4.44 ddd 1H α-CH DMSO-d₆ [9]

3.59 s 3H OCH₃ DMSO-d₆ [9]

3.00, 2.87 dd, dd 2H β-CH₂ DMSO-d₆ [9]

1.79 s 3H CH₃CO DMSO-d₆ [9]

7.32–7.09 m 5H Ar-H CDCl₃ [10]

6.02 d 1H NH CDCl₃ [10]

4.88 dt 1H α-CH CDCl₃ [10]

3.72 s 3H OCH₃ CDCl₃ [10]

3.14, 3.07 dd, dd 2H β-CH₂ CDCl₃ [10]

1.99 s 3H CH₃CO CDCl₃ [10]

Table 2: ¹³C NMR Spectroscopic Data
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Chemical Shift (δ,
ppm)

Assignment Solvent Reference

172.19 C=O (ester) DMSO-d₆ [9]

169.29 C=O (amide) DMSO-d₆ [9]

137.25 Ar-C (quaternary) DMSO-d₆ [9]

128.99 Ar-CH DMSO-d₆ [9]

128.23 Ar-CH DMSO-d₆ [9]

126.52 Ar-CH DMSO-d₆ [9]

53.60 α-CH DMSO-d₆ [9]

51.79 OCH₃ DMSO-d₆ [9]

36.72 β-CH₂ DMSO-d₆ [9]

22.23 CH₃CO DMSO-d₆ [9]

172.0 C=O (ester) CDCl₃ [10]

169.5 C=O (amide) CDCl₃ [10]

135.8 Ar-C (quaternary) CDCl₃ [10]

129.2 Ar-CH CDCl₃ [10]

128.5 Ar-CH CDCl₃ [10]

127.1 Ar-CH CDCl₃ [10]

53.1 α-CH CDCl₃ [10]

52.2 OCH₃ CDCl₃ [10]

37.8 β-CH₂ CDCl₃ [10]

23.0 CH₃CO CDCl₃ [10]

Table 3: High-Resolution Mass Spectrometry (HRMS) Data
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Ion Calculated m/z Found m/z Reference

[C₁₂H₁₆NO₃]⁺ [M+H]⁺ 222.1130 222.1137 [9]

[C₁₂H₁₅NO₃Na]⁺

[M+Na]⁺
244.0950 244.0941 [10]

Experimental Workflow and Signaling Pathways
To visualize the synthesis process, a general experimental workflow is provided below using

the Fischer-Speier esterification as an example.

N-Acetyl-L-phenylalanine
+
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Acetyl-L-phenylalanine methyl ester.

This guide serves as a comprehensive resource for the synthesis and characterization of N-

Acetyl-L-phenylalanine methyl ester. The detailed protocols and tabulated data are intended to

facilitate its preparation and verification in a laboratory setting, thereby supporting its

application in further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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